Cas no 2137696-09-2 (4-bromo-3-2-(trimethylsilyl)ethynyl-1H-pyrrolo2,3-cpyridine)

• Product Name: 4-bromo-3-2-(trimethylsilyl)ethynyl-1H-pyrrolo2,3-cpyridine
• CAS No: 2137696-09-2
• MF: C₁₂H₁₃BrN₂Si
• MW: 293.2345225811
• CID: 5609903
• PubChem ID: 165746297
• Update Time: 2025-06-30

4-bromo-3-2-(trimethylsilyl)ethynyl-1H-pyrrolo2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-[2-(trimethylsilyl)ethynyl]-1H-pyrrolo[2,3-c]pyridine
• EN300-821215
• 2137696-09-2
• 4-bromo-3-2-(trimethylsilyl)ethynyl-1H-pyrrolo2,3-cpyridine

• Inchi： 1S/C12H13BrN2Si/c1-16(2,3)5-4-9-6-15-11-8-14-7-10(13)12(9)11/h6-8,15H,1-3H3
• InChI Key： PIXVZEGFVYGISB-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2=C1C(C#C[Si](C)(C)C)=CN2

Computed Properties

• Exact Mass: 292.00314g/mol
• Monoisotopic Mass: 292.00314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-bromo-3-2-(trimethylsilyl)ethynyl-1H-pyrrolo2,3-cpyridine

Comprehensive Overview of 4-bromo-3-[2-(trimethylsilyl)ethynyl]-1H-pyrrolo[2,3-c]pyridine (CAS No. 2137696-09-2)

The compound 4-bromo-3-[2-(trimethylsilyl)ethynyl]-1H-pyrrolo[2,3-c]pyridine (CAS No. 2137696-09-2) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a pyrrolopyridine core modified with a bromo substituent and a trimethylsilyl-protected ethynyl group, makes it a versatile intermediate for synthesizing complex bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting kinase inhibitors and other therapeutic agents.

In recent years, the demand for functionalized pyrrolopyridines has surged due to their role in developing novel small-molecule drugs. The 4-bromo-3-[2-(trimethylsilyl)ethynyl] derivative stands out for its ability to undergo cross-coupling reactions, such as Sonogashira or Suzuki-Miyaura couplings, which are pivotal in medicinal chemistry. This reactivity aligns with the growing trend of click chemistry and fragment-based drug design, topics frequently searched in academic and industrial circles. Its CAS No. 2137696-09-2 is often queried in databases like SciFinder and Reaxys, reflecting its relevance in high-impact research.

Another area where this compound excels is in material science. The trimethylsilyl-ethynyl moiety offers opportunities for constructing conjugated polymers or organic electronic materials, a hot topic in sustainable technology. With the rise of optoelectronic devices and OLEDs, researchers are exploring its derivatives for their luminescent properties. This dual applicability in pharmaceuticals and advanced materials makes it a compound of broad interdisciplinary interest.

From a synthetic perspective, the bromo group at the 4-position of the pyrrolopyridine ring provides a handle for further functionalization, while the trimethylsilyl-ethynyl group can be deprotected to reveal a terminal alkyne. This flexibility is crucial for constructing molecular libraries in combinatorial chemistry, a technique widely adopted in modern drug discovery. Searches for building blocks for drug synthesis or heterocyclic intermediates often highlight this compound’s utility.

Stability and handling are also key considerations for researchers. The CAS No. 2137696-09-2 compound is typically stored under inert conditions due to the sensitivity of the ethynyl group. Proper protocols for its use in air-sensitive reactions are frequently discussed in forums and publications, addressing common user queries about its practical application in labs.

In summary, 4-bromo-3-[2-(trimethylsilyl)ethynyl]-1H-pyrrolo[2,3-c]pyridine represents a cutting-edge tool for researchers exploring drug discovery and functional materials. Its structural features and reactivity profile align with contemporary scientific trends, making it a valuable asset in both academic and industrial settings. As the demand for tailored heterocycles grows, this compound’s role is expected to expand further.